molecular formula C15H24O4 B8548883 Diprop-1-en-2-yl nonanedioate CAS No. 6063-43-0

Diprop-1-en-2-yl nonanedioate

Cat. No.: B8548883
CAS No.: 6063-43-0
M. Wt: 268.35 g/mol
InChI Key: LHIHSQZXIWJHRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diprop-1-en-2-yl nonanedioate is a useful research compound. Its molecular formula is C15H24O4 and its molecular weight is 268.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

6063-43-0

Molecular Formula

C15H24O4

Molecular Weight

268.35 g/mol

IUPAC Name

bis(prop-1-en-2-yl) nonanedioate

InChI

InChI=1S/C15H24O4/c1-12(2)18-14(16)10-8-6-5-7-9-11-15(17)19-13(3)4/h1,3,5-11H2,2,4H3

InChI Key

LHIHSQZXIWJHRI-UHFFFAOYSA-N

Canonical SMILES

CC(=C)OC(=O)CCCCCCCC(=O)OC(=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Azelaic acid (100 grams, 0.53 mole), methylene chloride (500 ml.) and mercuric acetate (18.2 grams, 0.057 mole) are treated with 1 ml. of boron trifluoride etherate, and propyne gas is bubbled through the mixture for 3 hours. Solid sodium bicarbonate (5 grams) is added, and the mixture is filtered free of solids and metallic mercury.
Quantity
100 g
Type
reactant
Reaction Step One
[Compound]
Name
mercuric acetate
Quantity
18.2 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.